molecular formula C17H18ClNO B5421981 N-(3-chlorobenzyl)-2,4,6-trimethylbenzamide

N-(3-chlorobenzyl)-2,4,6-trimethylbenzamide

Cat. No.: B5421981
M. Wt: 287.8 g/mol
InChI Key: VQZAJNLYNOCWEZ-UHFFFAOYSA-N
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Description

“N-(3-chlorobenzyl)-2,4,6-trimethylbenzamide” is a chemical compound that likely contains a benzamide group, which is a common feature in many pharmaceutical drugs . The “3-chlorobenzyl” part indicates a benzyl group with a chlorine atom at the 3rd position .


Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivative to form an amide bond . The 3-chlorobenzyl group could potentially be introduced through a nucleophilic substitution reaction .


Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation or cleavage of amide bonds . The chlorobenzyl group could potentially undergo nucleophilic substitution reactions .

Properties

IUPAC Name

N-[(3-chlorophenyl)methyl]-2,4,6-trimethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18ClNO/c1-11-7-12(2)16(13(3)8-11)17(20)19-10-14-5-4-6-15(18)9-14/h4-9H,10H2,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQZAJNLYNOCWEZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)C(=O)NCC2=CC(=CC=C2)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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